Tetrachlorophthalic Anhydride

• CAS No.: 117-08-8
• Product Name: Tetrachlorophthalic Anhydride
• Molecular Formula: C8Cl4O3; C6Cl4(CO)2O; C8Cl4O3
• Molecular Weight: 285.9 g/mol
• IUPAC Name: 4,5,6,7-tetrachloro-2-benzofuran-1,3-dione
• Standard InChI: InChI=1S/C8Cl4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
• Standard InChIKey: AUHHYELHRWCWEZ-UHFFFAOYSA-N
• SMILES: C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O
• Canonical SMILES: C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O
• Boiling Point: 700 °F at 760 mm Hg (sublimes) (NTP, 1992); 371 °C
• Colorform: PRISMS, NEEDLES FROM SUBLIMATION; WHITE, FREE-FLOWING POWDER
• Density: 1.49 at 527 °F (NTP, 1992)
• Flash Point: 362 °C c.c.
• Melting Point: 491 to 494 °F (NTP, 1992); 254.5 °C; 255-256.5 °C; 255 °C
• Physical Description: Tetrachlorophthalic anhydride appears as odorless needle-like crystals or white powder. (NTP, 1992); PelletsLargeCrystals; WHITE POWDER.
• Description: Tetrachlorophthalic anhydride appears as odorless needle-like crystals or white powder. (NTP, 1992); Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride that is phthalic anhydride chlorinated at the 4-, 5-, 6- and 7-positions. It has a role as a cross-linking reagent and an allergen. It is a cyclic dicarboxylic anhydride and a tetrachlorobenzene. It derives from a phthalic anhydride.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); SLIGHTLY SOLUBLE IN ETHER; SLIGHTLY SOL IN WATER; Solubility in water, g/100ml at 20 °C: 0.4
• Synonyms: Tetrachlorophthalic Anhydride; 1,3-Dioxy-4,5,6,7-tetrachloroisobenzofuran; 3,4,5,6-Tetrachlorophthalic Anhydride; 4,5,6,7-Tetrachloroisobenzofuran-1,3-dione; NSC 1484; Niagathal; Tetrachlorophthalic Acid Anhydride
• PubChem Compound: 8326
• Last Modified: Nov 11 2021